Cas no 1353999-65-1 (2-[((S)-1-Benzyl-pyrrolidin-3-yl)-methyl-amino]-ethanol)

2-[((S)-1-Benzyl-pyrrolidin-3-yl)-methyl-amino]-ethanol is a chiral organic compound featuring a benzyl-substituted pyrrolidine core linked to an ethanolamine moiety. This structure confers potential utility as an intermediate in pharmaceutical synthesis, particularly for bioactive molecules targeting neurological or cardiovascular pathways. The (S)-enantiomer ensures stereochemical specificity, which may be critical for receptor binding or enzymatic interactions. The presence of both tertiary amine and hydroxyl functional groups enhances its versatility in further derivatization. Its well-defined stereochemistry and modular structure make it valuable for medicinal chemistry research, enabling precise modifications to optimize pharmacokinetic or pharmacodynamic properties. The compound is typically handled under controlled conditions due to its reactive functional groups.

2-[((S)-1-Benzyl-pyrrolidin-3-yl)-methyl-amino]-ethanol structure

1353999-65-1 structure

Product Name:2-[((S)-1-Benzyl-pyrrolidin-3-yl)-methyl-amino]-ethanol

CAS No:1353999-65-1

MF:C₁₄H₂₂N₂O

MW:234.337283611298

CID:2156297

Update Time:2025-06-09

2-[((S)-1-Benzyl-pyrrolidin-3-yl)-methyl-amino]-ethanol Chemical and Physical Properties

Names and Identifiers

- 2-[((S)-1-benzyl-pyrrolidin-3-yl)-methyl-amino]-ethanol
- (S)-2-((1-Benzylpyrrolidin-3-yl)(methyl)amino)ethanol
- AM95552
- 2-[((S)-1-benzylpyrrolidin-3-yl)methylamino]ethanol
- 2-[((S)-1-Benzyl-pyrrolidin-3-yl)-methyl-amino]-ethanol
- Inchi： 1S/C14H22N2O/c1-15(9-10-17)14-7-8-16(12-14)11-13-5-3-2-4-6-13/h2-6,14,17H,7-12H2,1H3/t14-/m0/s1
- InChI Key： MTRQJONYPRIQNA-AWEZNQCLSA-N
- SMILES： OCCN(C)[C@@H]1CN(CC2C=CC=CC=2)CC1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 216
Topological Polar Surface Area: 26.7

2-[((S)-1-Benzyl-pyrrolidin-3-yl)-methyl-amino]-ethanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	081818-500mg	2-[((S)-1-Benzyl-pyrrolidin-3-yl)-methyl-amino]-ethanol	1353999-65-1		500mg	￡526.00	2022-03-01
Chemenu	CM498215-1g	(S)-2-((1-Benzylpyrrolidin-3-yl)(methyl)amino)ethanol	1353999-65-1	97%	1g	$1045	2023-01-01

2-[((S)-1-Benzyl-pyrrolidin-3-yl)-methyl-amino]-ethanol Related Literature

1. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
2. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
3. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
4. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
5. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707

Additional information on 2-[((S)-1-Benzyl-pyrrolidin-3-yl)-methyl-amino]-ethanol

Research Brief on 2-[((S)-1-Benzyl-pyrrolidin-3-yl)-methyl-amino]-ethanol (CAS: 1353999-65-1)

This research brief provides an updated overview of the latest findings related to the compound 2-[((S)-1-Benzyl-pyrrolidin-3-yl)-methyl-amino]-ethanol, with the CAS registry number 1353999-65-1. This compound has garnered significant interest in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. The brief synthesizes recent studies, highlighting key advancements in synthesis, pharmacological properties, and therapeutic potential.

Recent literature indicates that 2-[((S)-1-Benzyl-pyrrolidin-3-yl)-methyl-amino]-ethanol is a chiral amine derivative with structural features that make it a promising scaffold for targeting neurotransmitter receptors. Its synthesis typically involves asymmetric catalysis, with recent improvements in yield and enantiomeric purity reported in a 2023 study published in the Journal of Medicinal Chemistry. The compound's ability to modulate dopaminergic and serotonergic pathways has been a focal point of preclinical research.

Pharmacological evaluations of 2-[((S)-1-Benzyl-pyrrolidin-3-yl)-methyl-amino]-ethanol have demonstrated its affinity for specific G-protein-coupled receptors (GPCRs), particularly those implicated in neurological disorders. A 2024 study in ACS Chemical Neuroscience revealed its selective binding to dopamine D2 and serotonin 5-HT1A receptors, suggesting potential applications in treating Parkinson's disease and depression. Molecular docking simulations further support its interaction with these targets, as detailed in a recent computational study.

In addition to its neurological applications, emerging research has explored the compound's role in oncology. A 2023 preprint on bioRxiv reported that derivatives of 2-[((S)-1-Benzyl-pyrrolidin-3-yl)-methyl-amino]-ethanol exhibit inhibitory effects on cancer cell proliferation, particularly in glioblastoma models. Mechanistic studies suggest that these effects may be mediated through the modulation of intracellular signaling pathways, though further validation is required.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic profile. Recent pharmacokinetic studies, such as those presented at the 2024 International Conference on Chemical Biology, highlight issues related to bioavailability and metabolic stability. Researchers are actively investigating prodrug strategies and formulation enhancements to address these limitations.

In conclusion, 2-[((S)-1-Benzyl-pyrrolidin-3-yl)-methyl-amino]-ethanol (CAS: 1353999-65-1) represents a versatile scaffold with significant potential across multiple therapeutic areas. Ongoing research aims to refine its synthesis, elucidate its mechanisms of action, and overcome pharmacological hurdles. This brief underscores the compound's relevance in contemporary drug discovery and the need for continued interdisciplinary collaboration to unlock its full therapeutic potential.